Cas no 1251621-63-2 (N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1251621-63-2
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 6156672
• PubChem ID: 49667334
• Update Time: 2025-06-28

N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• N-(4-ethoxyphenyl)-2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)acetamide
• N-(4-ethoxyphenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)acetamide
• N-(4-ethoxyphenyl)-2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• F3406-9760
• N-(4-ethoxyphenyl)-2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)acetamide
• 1251621-63-2
• AKOS021764172

• Inchi： 1S/C19H24N4O4/c1-3-27-16-6-4-15(5-7-16)21-17(24)13-23-18(25)12-14(2)20-19(23)22-8-10-26-11-9-22/h4-7,12H,3,8-11,13H2,1-2H3,(H,21,24)
• InChI Key： OVKGYIRKFJAHAK-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC(C)=CC(N2CC(NC2C=CC(=CC=2)OCC)=O)=O)CC1

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.5Ų

Additional information on N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide

N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251621-63-2): An Overview

N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1251621-63-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1251621-63-2, is a derivative of pyrimidine and morpholine, two important heterocyclic compounds with a wide range of biological activities. The unique structure of this compound makes it a promising candidate for various therapeutic applications, particularly in the treatment of diseases involving protein-protein interactions and enzyme inhibition.

The chemical structure of N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide consists of a pyrimidine ring fused with a morpholine moiety, which is further substituted with an ethoxyphenyl group and a methyl group. This intricate arrangement confers the compound with specific pharmacological properties that are being extensively studied for their potential therapeutic benefits. Recent research has highlighted the compound's ability to modulate key biological pathways, making it a valuable tool in drug discovery and development.

In the context of medicinal chemistry, N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide has been investigated for its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can effectively inhibit the activity of certain enzymes involved in inflammatory responses and tumor growth. For instance, research published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of chronic inflammatory conditions such as arthritis.

Moreover, the compound's ability to interfere with protein-protein interactions has been explored in several preclinical studies. These interactions are crucial for many cellular processes, including signal transduction and cell cycle regulation. By disrupting these interactions, N-(4-ethoxyphenyl)-2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-y\-lacetamide can potentially inhibit the growth and proliferation of cancer cells. A study published in the Cancer Research journal reported that the compound effectively reduced the viability of various cancer cell lines by targeting specific protein-protein interactions involved in cell survival pathways.

The pharmacokinetic properties of N-(4-Ethoxyphenyl)-2-(Morpholinomethyl)-5-Methylpyrimidine have also been evaluated to ensure its suitability for clinical applications. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In addition to its therapeutic potential, N-(4-Ethoxyphenyl)-2-(Morpholinomethyl)-5-Methylpyrimidine has been studied for its use as a research tool in understanding complex biological processes. Its ability to selectively modulate specific pathways makes it an invaluable resource for scientists investigating disease mechanisms and developing new therapeutic strategies. For example, researchers have used this compound to study the role of certain enzymes in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N-(4-Ethoxyphenyl)-2-(Morpholinomethyl)-5-Methylpyrimidine involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the pyrimidine ring through a series of condensation reactions followed by functional group modifications to introduce the ethoxyphenyl and morpholine moieties. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for both research and commercial applications.

In conclusion, N-(4-Ethoxyphenyl)-2-(Morpholinomethyl)-5-Methylpyrimidine (CAS No. 1251621-63-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation into its therapeutic potential. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.